Cas no 1171920-68-5 (3-Methyl-3H-imidazo[4,5-b]pyridine-6-carbaldehyde)

• Product Name: 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carbaldehyde
• CAS No: 1171920-68-5
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD12401666
• CID: 1075023
• PubChem ID: 329772223
• Update Time: 2025-08-05

3-Methyl-3H-imidazo[4,5-b]pyridine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carbaldehyde
• 3-methylimidazo[4,5-b]pyridine-6-carbaldehyde
• CS-0081625
• 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carbaldehyde, AldrichCPR
• DTXSID50674119
• AKOS006344995
• MFCD12401666
• 1171920-68-5
• D74349
• WWB92068

• MDL： MFCD12401666
• Inchi： 1S/C8H7N3O/c1-11-5-10-7-2-6(4-12)3-9-8(7)11/h2-5H,1H3
• InChI Key： LHPXLICKZJFQEY-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C2C(=C1)N=CN2C

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78000
• LogP: 0.78080

3-Methyl-3H-imidazo[4,5-b]pyridine-6-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carbaldehyde

Recent Advances in the Study of 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carbaldehyde (CAS: 1171920-68-5)

3-Methyl-3H-imidazo[4,5-b]pyridine-6-carbaldehyde (CAS: 1171920-68-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its utility as a versatile building block for the synthesis of novel bioactive molecules, particularly in the context of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the key areas of interest in recent research has been the role of 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carbaldehyde in the design of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The compound's unique structural features, such as the imidazopyridine core and the aldehyde functional group, make it an attractive scaffold for the development of selective and potent kinase inhibitors. Recent publications have demonstrated its use in the synthesis of compounds with promising activity against specific kinase targets, such as JAK2 and EGFR.

In addition to its applications in kinase inhibitor design, 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carbaldehyde has also been investigated for its potential in other therapeutic areas. For example, studies have explored its incorporation into small molecules targeting G protein-coupled receptors (GPCRs) and ion channels. The compound's ability to serve as a versatile intermediate in multi-step synthetic routes has been a focal point of these investigations, with researchers emphasizing its compatibility with various coupling reactions and functional group transformations.

Recent synthetic methodologies have further enhanced the accessibility of 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carbaldehyde. Advances in catalytic systems and reaction conditions have enabled more efficient and scalable production of this compound, addressing previous challenges related to yield and purity. Notably, the use of transition metal-catalyzed cross-coupling reactions has been highlighted as a particularly effective strategy for the functionalization of the imidazopyridine core, opening new avenues for the creation of diverse derivative libraries.

From a biological perspective, studies have begun to elucidate the mechanistic underpinnings of the compound's activity. Structural-activity relationship (SAR) analyses have provided insights into the importance of the aldehyde group and the methyl substitution at the 3-position for binding affinity and selectivity. These findings are expected to inform future drug design efforts, enabling the rational optimization of lead compounds derived from this scaffold.

In conclusion, 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carbaldehyde (CAS: 1171920-68-5) represents a promising scaffold in medicinal chemistry, with recent research underscoring its versatility and potential in drug discovery. Ongoing studies are likely to further expand its applications, particularly in the development of targeted therapies for complex diseases. Researchers are encouraged to explore its utility in additional therapeutic contexts and to continue refining synthetic approaches to maximize its potential.